Cas no 63251-91-2 (Aspartic acid, 4-dodecyl ester, hydrochloride)
63251-91-2 structure
Product Name:Aspartic acid, 4-dodecyl ester, hydrochloride
CAS No:63251-91-2
MF:C16H32ClNO4
MW:337.882584571838
CID:426911
PubChem ID:71381335
Update Time:2025-04-19
Aspartic acid, 4-dodecyl ester, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Aspartic acid, 4-dodecyl ester, hydrochloride
- (3S)-3-amino-4-dodecan-4-yloxy-4-oxobutanoic acid,hydrochloride
- (3S)-3-Amino-4-[(dodecan-4-yl)oxy]-4-oxobutanoic acid--hydrogen chloride (1/1) (non-preferred name)
- 63251-91-2
- DTXSID60803791
-
- Inchi: 1S/C16H31NO4.ClH/c1-3-5-6-7-8-9-11-13(10-4-2)21-16(20)14(17)12-15(18)19;/h13-14H,3-12,17H2,1-2H3,(H,18,19);1H/t13?,14-;/m0./s1
- InChI Key: MWFRHILRVUVNEH-IJDFPQMLSA-N
- SMILES: Cl.O(C([C@H](CC(=O)O)N)=O)C(CCC)CCCCCCCC
Computed Properties
- Exact Mass: 337.20216
- Monoisotopic Mass: 337.2019862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 294
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 89.62
Aspartic acid, 4-dodecyl ester, hydrochloride Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
63251-91-2 (Aspartic acid, 4-dodecyl ester, hydrochloride) Related Products
- 112259-66-2(H-Asp(ochex)-OH)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk